Cas no 25593-53-7 (Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester)
25593-53-7 structure
Product Name:Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester
CAS No:25593-53-7
MF:C8H18N2O2
MW:174.240722179413
CID:288939
PubChem ID:247465
Update Time:2025-04-19
Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester
- ethyl N-[3-(dimethylamino)propyl]carbamate
- (3-dimethylamino-propyl)-carbamic acid ethyl ester
- (3-Dimethylamino-propyl)-carbamidsaeure-aethylester
- AC1L6KBQ
- AC1Q65N4
- AR-1J0472
- ethyl [3-(dimethylamino)propyl]carbamate
- N,N-dimethyl-N-3-ethoxycarbonylpropylamine
- NSC62040
- AKOS003799247
- SCHEMBL11597030
- 25593-53-7
- DTXSID50289580
- NSC-62040
-
- Inchi: 1S/C8H18N2O2/c1-4-12-8(11)9-6-5-7-10(2)3/h4-7H2,1-3H3,(H,9,11)
- InChI Key: KYFYKXCFZWLCAM-UHFFFAOYSA-N
- SMILES: O(CC)C(NCCCN(C)C)=O
Computed Properties
- Exact Mass: 174.13694
- Monoisotopic Mass: 174.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
- LogP: 1.07510
Carbamic acid,N-[3-(dimethylamino)propyl]-, ethyl ester Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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